Calopocarpin

• IUPAC Name: (6aR,11aR)-2-(3-methylbut-2-enyl)-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromene-3,9-diol
• InChI: InChI=1S/C20H20O4/c1-11(2)3-4-12-7-15-18(9-17(12)22)23-10-16-14-6-5-13(21)8-19(14)24-20(15)16/h3,5-9,16,20-22H,4,10H2,1-2H3/t16-,20-/m0/s1
• InChI Key: CYXCYFYWIZXENQ-JXFKEZNVSA-N
• Canonical SMILES: CC(=CCC1=CC2=C(C=C1O)OCC3C2OC4=C3C=CC(=C4)O)C
• Isomeric SMILES: CC(=CCC1=CC2=C(C=C1O)OC[C@@H]3[C@H]2OC4=C3C=CC(=C4)O)C
• Molecular Formula: C20H20O4
• DSSTOX Substance ID: DTXSID801346750
• Molecular Weight: 324.4 g/mol
• CAS RN: 53802-77-0

Description

Molecular Structure Analysis

The molecular structure of Calopocarpin includes the arrangement of atoms and the chemical bonds that hold the atoms together. The Calopocarpin molecule contains a total of 47 bonds. There are 27 non-H bonds, 13 multiple bonds, 2 rotatable bonds, 1 double bond, 12 aromatic bonds, 1 five-membered ring, 3 six-membered rings, 2 nine-membered rings, 1 ten-membered ring, 2 aromatic hydroxyls, and 2 ethers (aromatic).

Physical And Chemical Properties Analysis

The molecular weight of Calopocarpin is 324.37 g/mol. The chemical formula is C20H20O4.

Scientific Research Applications

• Polyphenols from Balbisia calycina : A study investigated the aerial parts of Balbisia calycina, a plant used in South American folk medicine. They isolated various compounds, including scopoletin from the dichloromethane extract, and apigenin, caffeic, and ferulic acids from the methanol extract. These findings may be relevant as they showcase the potential of plant-derived polyphenols in medicinal applications, which might be similar to the applications of Calopocarpin (Hnatyszyn et al., 1998).

• Artocarpus altilis Extract in Skin Protection : Research on Artocarpus altilis, a plant used in traditional medicine in Southeast Asia, found that an extract containing artocarpin could prevent ultraviolet radiation B-induced photodamage in skin. This study highlights the potential application of plant-derived compounds, like Calopocarpin, in dermatological treatments (Tiraravesit et al., 2015).

• Artocarpin in Osteosarcoma Treatment : A study demonstrated the anticancer effects of artocarpin, a flavonoid derivative, on osteosarcoma cells. This suggests that Calopocarpin, if structurally or functionally similar to artocarpin, might have potential applications in cancer treatment (Lee et al., 2018).

• Calpain Inhibition in Myocardial Ischemia/Reperfusion : Research on calpain inhibition in a porcine model of myocardial ischemia/reperfusion demonstrated that it could reduce infarct size and improve cardiac function. This suggests a potential area of application for Calopocarpin if it possesses calpain inhibitory properties (Khalil et al., 2005).

• Pterocarpan Phytoalexins from Calopogonium mucunoides : A study found isoflavonoids, including calopocarpin, in Calopogonium mucunoides following fungal inoculation. This suggests a potential for Calopocarpin in antifungal applications or as part of plant defense mechanisms (Ingham & Tahara, 1985).